Cas no 57337-69-6 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-)

Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans- structure
57337-69-6 structure
Product Name:Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-
CAS No:57337-69-6
MF:C15H24O4
MW:268.348665237427
CID:345729
PubChem ID:71444204
Update Time:2025-04-19

Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, ethyl ester, trans-
    • ethyl 7-[(1S,2R)-2-formyl-5-oxocyclopentyl]heptanoate
    • 57337-69-6
    • DTXSID10852996
    • Inchi: 1S/C15H24O4/c1-2-19-15(18)8-6-4-3-5-7-13-12(11-16)9-10-14(13)17/h11-13H,2-10H2,1H3/t12-,13-/m0/s1
    • InChI Key: PPWXLCSVQFOHIF-STQMWFEESA-N
    • SMILES: O=C1CC[C@@H](C=O)[C@@H]1CCCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 268.16752
  • Monoisotopic Mass: 268.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
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